2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid

• IUPAC Name: 2-(4-chloro-3-fluorophenyl)-2-hydroxyacetic acid
• InChI: InChI=1S/C8H6ClFO3/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key: ROTUDQOEQLDQOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(C(=O)O)O)F)Cl
• Molecular Formula: C8H6ClFO3
• Molecular Weight: 204.58 g/mol

Description

“2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid” is a chemical compound with the IUPAC name (4-chloro-3-fluorophenyl)acetic acid. It has a molecular weight of 188.59. The compound is typically stored at room temperature and is available in a white to yellow solid form.

Molecular Structure Analysis

The InChI code for “2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid” is 1S/C8H6ClFO2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid” are not available, it’s important to note that similar compounds, such as 4-Chloro-2-fluorophenylboronic acid, are often used in various chemical reactions, including Rh-catalyzed asymmetric addition reactions and palladium-catalyzed oxidative cross-coupling reactions.

Physical And Chemical Properties Analysis

“2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid” is a white to yellow solid at room temperature.

Scientific Research Applications

Analytical Applications

2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid has been utilized in the analytical chemistry field. For instance, it was used as an electroactive tracer in a ligand displacement assay involving molecularly imprinted polymer particles. This was applied for the analysis of herbicides like 2,4-dichlorophenoxyacetic acid using linear scan voltammetry at a disposable screen-printed electrode (Schöllhorn et al., 2000).

Medical Research

In medical research, similar compounds have been explored for various purposes. For example, derivatives of chlorophenoxyacetic acid have been used in the electrochemical incineration of herbicides, demonstrating their potential for environmental applications (Boye et al., 2006). Additionally, compounds like 2,4-dichlorophenoxyacetic acid have been examined for their effects on human health, particularly in cases of poisoning (Bhalla et al., 2007).

Environmental Chemistry

In the environmental chemistry domain, compounds related to 2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid have been studied for their degradation and impact. For instance, the electrochemical degradation of herbicides like 4-chloro-2-methylphenoxyacetic acid in aqueous medium through processes like peroxi-coagulation and photoperoxi-coagulation was investigated (Boye et al., 2003).

Synthesis and Structural Analysis

The synthesis and crystal structure analysis of related compounds have been a subject of study. For instance, the synthesis and structure determination of compounds like 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol provide insights into the potential applications in fluoro-containing materials (Li et al., 2015).

Potential in Agricultural Chemistry

Compounds similar to 2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid have been explored in agricultural chemistry as selective weed killers. Research has compared their efficacy with other herbicides, demonstrating their potential use in agricultural practices (Blackman, 1945).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with hazard statements H315, H319, and H335. These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using the compound only in well-ventilated areas.

Mechanism of Action

Target of Action

The primary targets of 2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid are currently unknown

Result of Action

The molecular and cellular effects of 2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid’s action would depend on its specific targets and mode of action . These effects could include changes in cellular signaling, gene expression, or metabolic processes.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(4-Chloro-3-fluorophenyl)-2-hydroxyacetic acid . These factors could include the pH and temperature of the body’s tissues, the presence of other molecules that can interact with the compound, and the compound’s stability under physiological conditions.